Cas no 2679822-69-4 (rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid)
rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28286648
- 2679822-69-4
- rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid
- rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid
-
- Inchi: 1S/C14H21NO5/c1-2-8-20-14(18)15-6-3-10(4-7-15)12-11(13(16)17)5-9-19-12/h2,10-12H,1,3-9H2,(H,16,17)/t11-,12+/m1/s1
- SMILES: O1CC[C@@H](C(=O)O)[C@@H]1C1CCN(C(=O)OCC=C)CC1
Computed Properties
- Exact Mass: 283.14197277g/mol
- Monoisotopic Mass: 283.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 76.1Ų
rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28286648-0.05g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 0.05g |
$1068.0 | 2023-09-08 | ||
| Enamine | EN300-28286648-0.1g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 0.1g |
$1119.0 | 2023-09-08 | ||
| Enamine | EN300-28286648-0.25g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 0.25g |
$1170.0 | 2023-09-08 | ||
| Enamine | EN300-28286648-0.5g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 0.5g |
$1221.0 | 2023-09-08 | ||
| Enamine | EN300-28286648-1.0g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 1g |
$1400.0 | 2023-05-25 | ||
| Enamine | EN300-28286648-2.5g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 2.5g |
$2492.0 | 2023-09-08 | ||
| Enamine | EN300-28286648-5.0g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 5g |
$4060.0 | 2023-05-25 | ||
| Enamine | EN300-28286648-10.0g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 10g |
$6020.0 | 2023-05-25 | ||
| Enamine | EN300-28286648-1g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 1g |
$1272.0 | 2023-09-08 | ||
| Enamine | EN300-28286648-5g |
rac-(2R,3S)-2-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}oxolane-3-carboxylic acid |
2679822-69-4 | 5g |
$3687.0 | 2023-09-08 |
rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid
Rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid
The compound rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid (CAS No: 2679822-69-4) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its complex stereochemistry and functional groups, which contribute to its unique properties and applications.
Structural Analysis and Synthesis
The molecule features a piperidine ring substituted with a propenoyloxy group at the 1-position and an oxolane (tetrahydrofuran) ring at the 4-position. The oxolane ring is further substituted with a carboxylic acid group at the 3-position, creating a highly functionalized structure. The stereochemistry at the 2R and 3S positions is critical for its biological activity and chemical reactivity.
Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, leveraging techniques such as organocatalysis and transition metal-catalyzed reactions. These methods have significantly improved the scalability and cost-effectiveness of its production, making it more accessible for research and development purposes.
Biological Activity and Applications
Research into rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid has revealed promising biological activities, particularly in the realm of enzyme inhibition and receptor modulation. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its potential as a lead compound for drug discovery.
Preliminary in vitro assays indicate that this compound exhibits selective inhibition of certain kinases, making it a candidate for anti-cancer therapeutic development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Chemical Properties and Stability
The compound demonstrates good stability under physiological conditions, which is essential for its pharmacokinetic profile. Its solubility in organic solvents and moderate aqueous solubility make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.
Recent studies have also explored its thermal stability, revealing that it can withstand temperatures up to 150°C without significant degradation, which is advantageous for certain manufacturing processes.
Environmental Impact and Safety Profile
Evaluations of rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid's environmental impact have shown that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. Its low toxicity profile, as determined by acute toxicity tests in zebrafish models, further underscores its safety for use in biomedical applications.
Future Prospects
The continued exploration of rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4
2679822-69-4 (rac-(2R,3S)-2-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}oxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)